Cas no 1258639-80-3 (methyl 2-(chloromethyl)imidazo1,2-apyridine-8-carboxylate hydrochloride)

• Product Name: methyl 2-(chloromethyl)imidazo1,2-apyridine-8-carboxylate hydrochloride
• CAS No: 1258639-80-3
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• CID: 4582804
• Update Time: 2025-10-28

methyl 2-(chloromethyl)imidazo1,2-apyridine-8-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate hydrochloride
• methyl 2-(chloromethyl)imidazo1,2-apyridine-8-carboxylate hydrochloride

• Inchi： 1S/C10H9ClN2O2.ClH/c1-15-10(14)8-3-2-4-13-6-7(5-11)12-9(8)13;/h2-4,6H,5H2,1H3;1H
• InChI Key： WCFZWRUZTGXKPL-UHFFFAOYSA-N
• SMILES： C12=NC(CCl)=CN1C=CC=C2C(OC)=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on methyl 2-(chloromethyl)imidazo1,2-apyridine-8-carboxylate hydrochloride

Professional Introduction of Methyl 2-(Chloromethyl)Imidazo[1,2-a]Pyridine-8-Carboxylate Hydrochloride (CAS No. 1258639-80-3)

Methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate hydrochloride, identified by the CAS registry number 1258639-80-3, is a chemically synthesized compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their versatile applications in drug design and material science. The molecule's structure comprises an imidazo[1,2-a]pyridine ring system, a chloromethyl group, and a methyl ester moiety, all of which contribute to its unique chemical properties and potential biological activities.

The synthesis of methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate hydrochloride involves a series of carefully designed organic reactions. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are highly valuable for pharmacological studies. The chloromethyl group attached to the imidazopyridine ring introduces additional reactivity, making this compound a promising candidate for further functionalization in drug discovery.

Recent studies have highlighted the potential of methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate hydrochloride as a lead compound in the development of novel therapeutic agents. Its imidazopyridine core is structurally similar to several bioactive compounds reported in the literature, suggesting its potential as a scaffold for drug design. For instance, researchers have explored its ability to modulate key enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary in vitro assays have demonstrated promising results, indicating that this compound may possess neuroprotective properties.

In addition to its pharmacological applications, methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate hydrochloride has shown potential in materials science. The molecule's unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and stability under thermal stress. These findings underscore its versatility across multiple scientific disciplines.

The structural elucidation and characterization of this compound have been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided critical insights into its three-dimensional arrangement and intermolecular interactions. The hydrochloride salt form of the compound is particularly stable under standard storage conditions, making it suitable for large-scale production and distribution.

From an environmental perspective, studies on the biodegradation and ecotoxicity of methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate hydrochloride are ongoing. Initial assessments suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is required to fully understand its environmental impact. Regulatory agencies are closely monitoring these studies to ensure compliance with global safety standards.

In conclusion, methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate hydrochloride (CAS No. 1258639-80-3) represents a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.